Cas no 1893161-56-2 (4-(3-fluorophenyl)piperidin-2-one)

• Product Name: 4-(3-fluorophenyl)piperidin-2-one
• CAS No: 1893161-56-2
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD28355961
• CID: 5521218
• Update Time: 2025-05-24

4-(3-fluorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorophenyl)-2-piperidinone
• 2-Piperidinone, 4-(3-fluorophenyl)-
• 4-(3-Fluorophenyl)piperidin-2-one
• 4-(3-fluorophenyl)piperidin-2-one

• MDL： MFCD28355961
• Inchi： 1S/C11H12FNO/c12-10-3-1-2-8(6-10)9-4-5-13-11(14)7-9/h1-3,6,9H,4-5,7H2,(H,13,14)
• InChI Key： PJWVEXWFDLUEEY-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(F)=C2)CC1=O

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 365.5±42.0 °C(Predicted)
• pka: 16.13±0.40(Predicted)

Additional information on 4-(3-fluorophenyl)piperidin-2-one

Introduction to 4-(3-fluorophenyl)piperidin-2-one (CAS No. 1893161-56-2)

4-(3-fluorophenyl)piperidin-2-one, identified by the chemical compound code CAS No. 1893161-56-2, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a fluorophenyl substituent at the 3-position and a carbonyl group at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The fluorine atom in the phenyl ring is a well-documented pharmacophore that can modulate the bioactivity of molecules through various mechanisms, including influencing metabolic stability, binding affinity, and lipophilicity. This feature has made fluorinated aromatic compounds widely studied in the development of drugs targeting neurological disorders, cancer, and inflammatory diseases. The piperidin-2-one moiety, on the other hand, provides a rigid core that can be further functionalized to enhance binding interactions with biological targets.

In recent years, there has been growing interest in 4-(3-fluorophenyl)piperidin-2-one due to its potential as an intermediate in synthesizing novel therapeutic agents. Its structural framework is particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed pathways involved in disease progression. For instance, studies have explored its utility in developing compounds that interact with protein kinases, which are often overexpressed in cancer cells.

One of the most compelling aspects of 4-(3-fluorophenyl)piperidin-2-one is its versatility in medicinal chemistry. Researchers have leveraged its core structure to create derivatives with enhanced pharmacokinetic profiles and improved target specificity. The fluorine substituent, in particular, has been shown to increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is crucial for extending the half-life of drugs and improving their overall efficacy.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(3-fluorophenyl)piperidin-2-one as a lead compound. Molecular docking studies and virtual screening have enabled scientists to predict potential binding interactions with biological targets with high accuracy. These computational approaches have complemented traditional wet-lab experiments, allowing for more efficient identification of promising drug candidates.

The synthesis of 4-(3-fluorophenyl)piperidin-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or condensation reactions with appropriate reagents. The introduction of the fluorophenyl group often necessitates specialized conditions to ensure regioselectivity and minimize side reactions.

In the context of drug development, 4-(3-fluorophenyl)piperidin-2-one has been investigated for its potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The piperidine ring is known to cross the blood-brain barrier efficiently, making it an attractive scaffold for central nervous system (CNS) drugs. Additionally, the presence of a fluorine atom can enhance binding interactions with receptors or enzymes implicated in these diseases.

The compound's structural features also make it relevant in antiviral and anti-inflammatory research. For example, derivatives of 4-(3-fluorophenyl)piperidin-2-one have been explored as inhibitors of viral proteases, which are critical for viral replication. Similarly, modifications to the piperidine core have been studied for their ability to modulate inflammatory pathways by interacting with cytokine receptors or signaling molecules.

From an industrial perspective, 4-(3-fluorophenyl)piperidin-2-one represents a valuable building block for pharmaceutical companies engaged in drug discovery programs. Its unique structural attributes provide a starting point for generating libraries of compounds that can be screened for biological activity. The growing emphasis on fluorinated compounds in drug design underscores the importance of having readily available intermediates like this one.

The future prospects for 4-(3-fluorophenyl)piperidin-2-one are promising, given its broad applicability across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of disease, this compound is likely to play an increasingly significant role in developing next-generation therapeutics. Innovations in synthetic methodologies will also contribute to making its production more scalable and cost-effective.

In summary, 4-(3-fluorophenyl)piperidin-2-one (CAS No. 1893161-56-2) is a versatile and highly relevant molecule in pharmaceutical chemistry. Its unique structural features, including the presence of a fluorophenyl substituent and a piperidine ring, make it an excellent scaffold for drug discovery efforts targeting neurological disorders, cancer, inflammation, and other diseases. The ongoing research into this compound highlights its potential as a key intermediate in synthesizing novel therapeutic agents.